Myricetin-3-galactoside

• CAS No.: 15648-86-9
• Product Name: Myricetin-3-galactoside
• Molecular Formula: C21H20O13
• Molecular Weight: 480.4 g/mol
• IUPAC Name: 5,7-dihydroxy-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
• Standard InChI: InChI=1S/C21H20O13/c22-5-12-15(28)17(30)18(31)21(33-12)34-20-16(29)13-8(24)3-7(23)4-11(13)32-19(20)6-1-9(25)14(27)10(26)2-6/h1-4,12,15,17-18,21-28,30-31H,5H2/t12-,15+,17+,18-,21+/m1/s1
• Standard InChIKey: FOHXFLPXBUAOJM-MGMURXEASA-N
• Isomeric SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)O[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O
• Canonical SMILES: C1=C(C=C(C(=C1O)O)O)C2=C(C(=O)C3=C(C=C(C=C3O2)O)O)OC4C(C(C(C(O4)CO)O)O)O
• Melting Point: 198-201°C
• Physical Description: Solid
• Description: Myricetin 3-galactoside belongs to the class of organic compounds known as flavonoid-3-o-glycosides. These are phenolic compounds containing a flavonoid moiety which is O-glycosidically linked to carbohydrate moiety at the C3-position. Myricetin 3-galactoside exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, myricetin 3-galactoside is primarily located in the cytoplasm. Myricetin 3-galactoside participates in a number of enzymatic reactions. In particular, myricetin 3-galactoside can be biosynthesized from beta-D-galactose. Myricetin 3-galactoside can also be converted into myricetin. Outside of the human body, myricetin 3-galactoside can be found in allspice and tea. This makes myricetin 3-galactoside a potential biomarker for the consumption of these food products.; Myricetin 3-O-beta-D-galactopyranoside is a glycosyloxyflavone that is myricetin with a beta-D-galactosyl residue attached at position 3. It has a role as a metabolite. It is a beta-D-galactoside, a monosaccharide derivative, a pentahydroxyflavone and a glycosyloxyflavone. It derives from a beta-D-galactose and a myricetin.
• PubChem Compound: 5491408
• Last Modified: Nov 11 2021